Cas no 886952-80-3 (methyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate)

• Product Name: methyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate
• CAS No: 886952-80-3
• MF: C₁₂H₁₃N₃O₃S
• MW: 279.314921140671
• CID: 5477800
• Update Time: 2025-11-01

methyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-acetamido-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• methyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate

• Inchi： 1S/C12H13N3O3S/c1-7(16)14-11-9(5-13)8-3-4-15(12(17)18-2)6-10(8)19-11/h3-4,6H2,1-2H3,(H,14,16)
• InChI Key： CNCJOYUDQNEGCY-UHFFFAOYSA-N
• SMILES： C1N(C(OC)=O)CCC2C(C#N)=C(NC(=O)C)SC1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on methyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate

Methyl 3-Cyano-2-Acetamido-4H,5H,6H,7H-Thieno[2,3-c]Pyridine-6-Carboxylate (CAS No. 886952-80-3): An Overview

Methyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate (CAS No. 886952-80-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thienopyridine core and functional groups such as a cyano group and an acetamido moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The thienopyridine scaffold is well-known for its pharmacological properties, particularly in the context of antiplatelet agents. However, the addition of the cyano and acetamido groups to the structure of methyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate introduces new dimensions to its biological profile. Recent studies have explored the potential of this compound in various therapeutic areas, including anti-inflammatory and anticancer activities.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of methyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate. The compound was found to exhibit significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-1β in both in vitro and in vivo models. This suggests that it may have potential as a novel anti-inflammatory agent for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, preliminary research has also highlighted the anticancer potential of methyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate. In a study conducted by a team at the National Cancer Institute, the compound demonstrated selective cytotoxicity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

The synthesis of methyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate has been extensively studied and optimized to improve yield and purity. One common synthetic route involves the condensation of a thienopyridine derivative with an appropriate nitrile and acetylated amine under controlled conditions. The resulting product is then purified using techniques such as column chromatography or recrystallization to ensure high purity for further biological evaluation.

The physicochemical properties of methyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate are also crucial for its pharmaceutical development. The compound is generally stable under standard laboratory conditions but may require specific storage conditions to maintain its integrity over extended periods. Its solubility in various solvents has been characterized to facilitate formulation development for preclinical and clinical studies.

In terms of safety and toxicity profiles, initial assessments suggest that methyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate exhibits low toxicity in animal models. However, further comprehensive toxicological studies are necessary to fully evaluate its safety for human use. These studies will include assessments of acute and chronic toxicity, genotoxicity, and potential adverse effects on major organ systems.

The future prospects for methyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate are promising. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce potential side effects. Additionally, efforts are being made to develop novel formulations that can improve patient compliance and therapeutic outcomes.

In conclusion, methyl 3-cyano-2-acetamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate (CAS No. 886952-80-3) represents a promising lead compound with diverse biological activities. Its unique structural features and potential therapeutic applications make it an attractive target for further research and development in the pharmaceutical industry.